Cas no 1849573-75-6 (4-(1-Methoxypropyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one
• CAS No: 1849573-75-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5921075
• PubChem ID: 127017988
• Update Time: 2025-06-23

4-(1-Methoxypropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1842814
• 1849573-75-6
• 4-(1-methoxypropyl)-1,3-oxazolidin-2-one
• 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C7H13NO3/c1-3-6(10-2)5-4-11-7(9)8-5/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： YXDVORXNYLZSDU-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1COC(N1)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one

Professional Introduction to Compound with CAS No. 1849573-75-6 and Product Name: 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one

The compound with the CAS number 1849573-75-6 and the product name 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The oxazolidinone ring system, a key feature of this molecule, is well-known for its versatility in medicinal chemistry, particularly in the design of bioactive molecules.

4-(1-Methoxypropyl)-1,3-oxazolidin-2-one belongs to a class of compounds that exhibit promising pharmacological properties. The presence of the 1-methoxypropyl substituent enhances the molecule's solubility and bioavailability, making it an attractive candidate for further investigation. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, enzyme inhibitors, and in the development of novel therapeutic strategies. The structural framework of 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one allows for selective interactions with biological targets, which is a key consideration in rational drug design.

One of the most compelling aspects of this compound is its role in the development of next-generation pharmaceuticals. Researchers have leveraged its chemical properties to create derivatives with enhanced binding affinity and reduced toxicity. For instance, studies have demonstrated that modifications to the oxazolidinone core can significantly improve target engagement while minimizing off-target effects. This underscores the importance of 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one as a scaffold for innovative drug discovery.

The compound's potential extends beyond traditional pharmaceutical applications. It has been investigated for its role in materials science and as a building block for more complex molecules. The oxazolidinone ring is particularly useful in constructing cyclic peptides and peptidomimetics, which are increasingly recognized for their therapeutic potential. The 1-methoxypropyl group further enhances these applications by providing a handle for chemical modifications, enabling the synthesis of diverse libraries of bioactive compounds.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one. High-throughput virtual screening and molecular dynamics simulations have allowed researchers to predict binding affinities and assess metabolic stability with unprecedented accuracy. These computational tools are indispensable in modern drug discovery pipelines, streamlining the process from initial design to final optimization.

The synthesis of 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one presents unique challenges due to its complex structure. However, recent methodologies have improved yield and purity significantly. Transition metal-catalyzed reactions and asymmetric synthesis techniques have been particularly effective in constructing the oxazolidinone core with high enantioselectivity. These advances are critical for producing enantiomerically pure compounds, which often exhibit superior pharmacological profiles.

The compound's stability under various conditions is another area of interest. Oxazolidinones can undergo degradation under certain environmental stressors, such as extreme pH or prolonged storage. However, recent studies have identified strategies to enhance their stability through structural modifications or protective group strategies. These findings are essential for ensuring that 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one remains viable throughout synthetic and pharmaceutical processes.

Regulatory considerations also play a significant role in the development and commercialization of compounds like 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one. Compliance with international standards ensures that these molecules are safe and effective for therapeutic use. Recent guidelines from regulatory agencies emphasize the importance of comprehensive characterization studies before clinical translation. This includes detailed pharmacokinetic assessments and toxicology evaluations to support safe human use.

The future prospects for 4-(1-Methoxypropyl)-1,3-oxazolidin-2-one are promising, with ongoing research exploring new applications and formulations. Innovations in nanotechnology have opened up possibilities for targeted delivery systems that could enhance therapeutic outcomes further. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to drug discovery, leveraging expertise from chemistry, biology, and engineering.

In conclusion,4-(1-Methoxypropyl)-1,3-oxazolidin-2-one (CAS No. 1849573-75-6) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug development while offering opportunities for innovation through chemical modifications and computational methods. As research continues to uncover new possibilities,this compound holds great promise as a key player in next-generation therapeutics.